Cas no 68797-02-4 (1,2,4-Triazolo[4,3-a]pyrazine, 8-chloro-3-(phenylmethyl)-)

1,2,4-Triazolo[4,3-a]pyrazine, 8-chloro-3-(phenylmethyl)- structure
68797-02-4 structure
Product Name:1,2,4-Triazolo[4,3-a]pyrazine, 8-chloro-3-(phenylmethyl)-
CAS No:68797-02-4
MF:C12H9ClN4
MW:244.679660558701
CID:392582
PubChem ID:10243576
Update Time:2025-04-19

1,2,4-Triazolo[4,3-a]pyrazine, 8-chloro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-a]pyrazine, 8-chloro-3-(phenylmethyl)-
    • 3-benzyl-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine
    • ZPPACKFZYUGJBE-UHFFFAOYSA-N
    • AKOS013691908
    • 68797-02-4
    • 3-Benzyl-8-chloro[1,2,4]triazolo[4,3-a]pyrazine
    • 3-benzyl-8-chloro-1,2,4-triazolo[4,3-a]pyrazine
    • SCHEMBL9051857
    • DTXSID70437248
    • Inchi: 1S/C12H9ClN4/c13-11-12-16-15-10(17(12)7-6-14-11)8-9-4-2-1-3-5-9/h1-7H,8H2
    • InChI Key: ZPPACKFZYUGJBE-UHFFFAOYSA-N
    • SMILES: ClC1C2=NN=C(CC3C=CC=CC=3)N2C=CN=1

Computed Properties

  • Exact Mass: 244.05177
  • Monoisotopic Mass: 244.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.08

1,2,4-Triazolo[4,3-a]pyrazine, 8-chloro-3-(phenylmethyl)- Pricemore >>

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